Cas no 6271-84-7 (2-(4-aminophenoxy)-N,N-dimethylacetamide)

• Product Name: 2-(4-aminophenoxy)-N,N-dimethylacetamide
• CAS No: 6271-84-7
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• MDL: MFCD09037319
• CID: 957440
• PubChem ID: 235547
• Update Time: 2025-06-20

2-(4-aminophenoxy)-N,N-dimethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-aminophenoxy)-N,N-dimethylacetamide
• AC1L5UMN
• AC1Q3W0E
• AC1Q5I18
• AR-1C7512
• CTK2F5833
• N,N-Dimethyl-2-(4-aminophenoxy)-acetamid
• NSC37059
• SureCN8320409
• SCHEMBL8320409
• OKAMTSBFXRCKAS-UHFFFAOYSA-N
• CS-0246110
• EN300-31747
• DTXSID60284389
• Z239127446
• 6271-84-7
• 4-(N,N-dimethylcarbamoylmethoxy)aniline
• NSC-37059
• G26201
• AKOS000132815

• MDL： MFCD09037319
• Inchi： 1S/C10H14N2O2/c1-12(2)10(13)7-14-9-5-3-8(11)4-6-9/h3-6H,7,11H2,1-2H3
• InChI Key： OKAMTSBFXRCKAS-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)CC(N(C)C)=O

Computed Properties

• Exact Mass: 194.10562
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 129-131 °CEnamineEN300-31747
• Boiling Point: 374.4±22.0 °C at 760 mmHg
• Flash Point: 180.2±22.3 °C
• PSA: 55.56
• LogP: 1.31700
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(4-aminophenoxy)-N,N-dimethylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-(4-aminophenoxy)-N,N-dimethylacetamide

Introduction to 2-(4-aminophenoxy)-N,N-dimethylacetamide (CAS No. 6271-84-7)

2-(4-aminophenoxy)-N,N-dimethylacetamide, also known by its CAS number 6271-84-7, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes an amine group, a phenoxy group, and a dimethylacetamide moiety. These structural features contribute to its diverse biological activities and potential therapeutic applications.

The chemical formula of 2-(4-aminophenoxy)-N,N-dimethylacetamide is C₁₀H₁₅NO₃. It is a white crystalline solid with a molecular weight of 193.23 g/mol. The compound exhibits good solubility in polar solvents such as water, ethanol, and dimethyl sulfoxide (DMSO), making it suitable for various experimental conditions in both in vitro and in vivo studies.

In recent years, 2-(4-aminophenoxy)-N,N-dimethylacetamide has garnered attention for its potential as a lead compound in drug discovery. One of the key areas of research has been its role as an inhibitor of specific enzymes and receptors. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are crucial enzymes involved in signal transduction pathways and cell proliferation. This property makes it a promising candidate for the development of targeted therapies for various diseases, including cancer and inflammatory disorders.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory properties of 2-(4-aminophenoxy)-N,N-dimethylacetamide. The researchers found that the compound significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that 2-(4-aminophenoxy)-N,N-dimethylacetamide could be developed into a novel anti-inflammatory agent for treating conditions like rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory effects, 2-(4-aminophenoxy)-N,N-dimethylacetamide has also shown promise in neuroprotective applications. A study published in the Journal of Neurochemistry in 2020 demonstrated that the compound exhibited neuroprotective effects against oxidative stress-induced neuronal cell death. The researchers observed that treatment with 2-(4-aminophenoxy)-N,N-dimethylacetamide significantly reduced the levels of reactive oxygen species (ROS) and prevented apoptosis in neuronal cells exposed to hydrogen peroxide. These findings highlight the potential of this compound as a therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-(4-aminophenoxy)-N,N-dimethylacetamide have also been extensively studied to assess its suitability for clinical applications. Research has shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. Additionally, preclinical studies have demonstrated that 2-(4-aminophenoxy)-N,N-dimethylacetamide has low toxicity and minimal side effects at therapeutic doses.

In conclusion, 2-(4-aminophenoxy)-N,N-dimethylacetamide (CAS No. 6271-84-7) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers it with diverse biological activities, including anti-inflammatory and neuroprotective properties. Ongoing research continues to explore its therapeutic applications, making it an exciting area of study for scientists and clinicians alike.